Cas no 1411762-99-6 (2-Benzyl-4-trifluoromethyl-pyrimidine)

• Product Name: 2-Benzyl-4-trifluoromethyl-pyrimidine
• CAS No: 1411762-99-6
• MF: C₁₂H₉F₃N₂
• MW: 238.208472967148
• CID: 5179772
• Update Time: 2025-05-21

2-Benzyl-4-trifluoromethyl-pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-Benzyl-4-trifluoromethyl-pyrimidine

• Inchi： 1S/C12H9F3N2/c13-12(14,15)10-6-7-16-11(17-10)8-9-4-2-1-3-5-9/h1-7H,8H2
• InChI Key： XIBDIBDDKZPUIB-UHFFFAOYSA-N
• SMILES： C1(CC2=CC=CC=C2)=NC=CC(C(F)(F)F)=N1

Computed Properties

• Exact Mass: 238.072
• Monoisotopic Mass: 238.072
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.8A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives

Additional information on 2-Benzyl-4-trifluoromethyl-pyrimidine

Comprehensive Overview of 2-Benzyl-4-trifluoromethyl-pyrimidine (CAS No. 1411762-99-6)

2-Benzyl-4-trifluoromethyl-pyrimidine (CAS No. 1411762-99-6) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyrimidine family, a class of nitrogen-containing heterocycles known for their versatility in drug discovery and material science. The presence of a benzyl group and a trifluoromethyl moiety enhances its potential applications, particularly in the development of bioactive molecules and advanced materials.

In recent years, the demand for fluorinated pyrimidines has surged due to their unique physicochemical properties, such as improved metabolic stability and lipophilicity. These characteristics make 2-Benzyl-4-trifluoromethyl-pyrimidine a valuable intermediate in the synthesis of small-molecule inhibitors and API intermediates. Researchers are particularly interested in its role in kinase inhibitor development, a hot topic in oncology and inflammation research. The compound's CAS No. 1411762-99-6 is frequently searched in scientific databases, reflecting its growing relevance in medicinal chemistry.

The synthesis of 2-Benzyl-4-trifluoromethyl-pyrimidine typically involves multi-step organic reactions, including condensation and functional group transformations. Its trifluoromethyl group is a key structural feature, often associated with enhanced binding affinity in drug-target interactions. This aligns with the current trend of incorporating fluorine atoms into drug candidates to optimize their pharmacokinetic profiles. The compound's benzyl substituent further contributes to its versatility, enabling modifications for tailored applications.

From an industrial perspective, 2-Benzyl-4-trifluoromethyl-pyrimidine is often discussed in the context of high-value chemical intermediates. Its potential use in crop protection agents and electronic materials has also been explored, addressing user queries about its applications beyond pharmaceuticals. The compound's stability under various conditions makes it a candidate for scale-up production, a common concern among process chemists and manufacturers.

Quality control and analytical characterization of 2-Benzyl-4-trifluoromethyl-pyrimidine are critical for its commercialization. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to ensure purity and consistency. These aspects are frequently searched by quality assurance professionals and researchers, highlighting the need for reliable analytical data. The compound's CAS No. 1411762-99-6 serves as a unique identifier in regulatory submissions and patent literature.

Environmental and safety considerations are also integral to the discussion of 2-Benzyl-4-trifluoromethyl-pyrimidine. While not classified as hazardous, proper handling and storage are emphasized in material safety data sheets (MSDS). This aligns with the increasing focus on green chemistry and sustainable synthesis practices, which are trending topics in the chemical industry. Users often search for eco-friendly alternatives and waste reduction strategies related to such compounds.

In summary, 2-Benzyl-4-trifluoromethyl-pyrimidine (CAS No. 1411762-99-6) represents a promising building block in modern chemical research. Its structural features and diverse applications make it a subject of ongoing investigation, particularly in drug discovery and material science. As the demand for fluorinated compounds and custom intermediates grows, this compound is poised to play a pivotal role in advancing scientific and industrial innovations.